N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-phenoxybenzamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-phenoxybenzamide
• InChI: InChI=1S/C17H15N3O2S/c1-2-15-19-20-17(23-15)18-16(21)13-10-6-7-11-14(13)22-12-8-4-3-5-9-12/h3-11H,2H2,1H3,(H,18,20,21)
• InChI Key: YUKBBRWRJMVZCN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=CC=CC=C2OC3=CC=CC=C3
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-phenoxybenzamide is a chemical compound that belongs to the class of thiadiazole derivatives Thiadiazoles are heterocyclic compounds containing sulfur and nitrogen atoms in a five-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-phenoxybenzamide typically involves the cyclization of appropriate precursors. One common method involves the reaction of 2-phenoxybenzoic acid with thiosemicarbazide in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3). The reaction mixture is heated under reflux conditions to facilitate the formation of the thiadiazole ring .

Industrial Production Methods

Industrial production methods for thiadiazole derivatives often involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent product quality and yield. The choice of solvents, catalysts, and reaction conditions is carefully controlled to maximize efficiency and minimize waste .

Chemical Reactions Analysis

Types of Reactions

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-phenoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide (H2O2) or potassium permanganate (KMnO4).

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The compound can participate in nucleophilic substitution reactions, where the phenoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Nucleophiles such as amines, thiols, or halides

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce corresponding amines or alcohols. Substitution reactions can lead to a variety of derivatives with different functional groups .

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It has shown promise as an inhibitor of certain enzymes, making it a candidate for drug development.

Industry: The compound is used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-phenoxybenzamide involves its interaction with specific molecular targets. For example, it may inhibit enzyme activity by binding to the active site or by interfering with substrate binding. The exact pathways and targets can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-propyl pentane amide
• 2-amino-1,3,4-thiadiazole derivatives

Uniqueness

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-phenoxybenzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the phenoxy group enhances its ability to interact with biological targets, making it a valuable compound for drug discovery and development .